molecular formula C13H20O4 B8508976 7-(3-Methoxy-5-oxocyclopent-1-EN-1-YL)heptanoic acid CAS No. 52518-11-3

7-(3-Methoxy-5-oxocyclopent-1-EN-1-YL)heptanoic acid

Cat. No.: B8508976
CAS No.: 52518-11-3
M. Wt: 240.29 g/mol
InChI Key: QZCRXWLNVKNENY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(3-Methoxy-5-oxocyclopent-1-EN-1-YL)heptanoic acid is a useful research compound. Its molecular formula is C13H20O4 and its molecular weight is 240.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

52518-11-3

Molecular Formula

C13H20O4

Molecular Weight

240.29 g/mol

IUPAC Name

7-(3-methoxy-5-oxocyclopenten-1-yl)heptanoic acid

InChI

InChI=1S/C13H20O4/c1-17-11-8-10(12(14)9-11)6-4-2-3-5-7-13(15)16/h8,11H,2-7,9H2,1H3,(H,15,16)

InChI Key

QZCRXWLNVKNENY-UHFFFAOYSA-N

Canonical SMILES

COC1CC(=O)C(=C1)CCCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 5.30 g. of crude 4-bromo-2-(6-carboxyhexyl)cyclopent-2-en-1-one (Example 8) in 85ml. of methanol at 0°-3° C. is added 4.40 g. (22.6 mmole) of silver fluoborate in one portion. After 2 minutes, the mixture is treated with 2.66 g. (24.8 l mmoles) of 2,6-lutidine. After stirring for 30 minutes at 0°-3° C. the mixture is stirred at ambient temperature for 45 minutes. Silver bromide is removed by filtration, and the filtrate is concentrated to a volume of 40 ml. The solution is treated with saturated sodium chloride solution and extracted with ether. The extract is washed successively with 0.5 N hydrochloric acid solution, water, and saturated sodium chloride solution; dried over magnesium sulfate; and concentrated. Partition chromatography of the residue on Celite gives an oil, λmax.MeOH =220 mμ (7450); νmax.=1715 (carbonyl groups) and 1095 cm-1 (methoxy group).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
24.8 L
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
22.6 mmol
Type
catalyst
Reaction Step Five

Synthesis routes and methods II

Procedure details

To a stirred solution of 5.30 g. of crude 4-bromo-2-(6-carboxyhexyl)cyclopent-2-en-1-one (Example 93) in 85 ml. of methanol at 0°-3° C. is added 4.40 g. (22.6 mmole) of silver fluoborate in one portion. After 2 minutes, the mixture is treated with 2.66 g. (24.8 mmoles) of 2,6-lutidine. After stirring for 30 minutes at 0°-3° C. the mixture is stirred at ambient temperature for 45 minutes. Silver bromide is removed by filtration, and the filtrate is concentrated to a volume of 40 ml. The solution is treated with saturated sodium chloride solution and extracted with ether. The extract is washed successively with 0.5N hydrochloric acid solution, water, and saturated sodium chloride solution; dried over magnesium sulfate; and concentrated. Partition chromatography of the residue on Celite gives an oil, λ maxMeOH. = 220 mμ (7450); ν max - 1715 (carbonyl groups) and 1095 cm-1 (methoxy group).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
24.8 mmol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
22.6 mmol
Type
catalyst
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.